Cas no 1361752-22-8 (2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl)

• Product Name: 2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl
• CAS No: 1361752-22-8
• MF: C₁₄H₁₂Cl₂O
• MW: 267.150482177734
• CID: 4993602
• Update Time: 2025-06-08

2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl

• Inchi： 1S/C14H12Cl2O/c1-9-6-7-13(17-2)10(8-9)14-11(15)4-3-5-12(14)16/h3-8H,1-2H3
• InChI Key： UCUKETVFIQQQGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C)C=CC=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Additional information on 2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl

Introduction to 2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl (CAS No. 1361752-22-8)

2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl (CAS No. 1361752-22-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique biphenyl core, which is substituted with two chlorine atoms at the 2 and 6 positions, a methoxy group at the 2' position, and a methyl group at the 5' position. The combination of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various applications.

The structural complexity of 2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl has been a subject of extensive research. Recent studies have focused on its potential as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, researchers at the University of California, Los Angeles (UCLA) have explored the use of this compound in the development of novel antiviral agents. The biphenyl scaffold provides a rigid structure that can enhance the binding affinity and selectivity of these agents, making them more effective against viral infections.

In addition to its medicinal applications, 2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl has shown promise in materials science. The compound's electronic properties and thermal stability make it suitable for use in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry C highlighted the use of this compound as a donor material in bulk heterojunction solar cells. The researchers found that the presence of chlorine atoms and methoxy groups improved the charge transport properties and energy level alignment, leading to enhanced device performance.

The synthesis of 2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl typically involves multistep reactions starting from readily available starting materials. One common approach is to use Suzuki coupling reactions to construct the biphenyl core, followed by selective chlorination and methylation steps. The choice of catalysts and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly.

The physical properties of 2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl, such as its melting point, solubility, and refractive index, have been well-characterized. These properties are important for both its handling in laboratory settings and its potential industrial applications. For example, its low solubility in water but high solubility in organic solvents makes it suitable for use in organic synthesis and materials processing.

Safety considerations are also an important aspect when working with 2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 2,6-Dichloro-2'-methoxy-5'-methyl-biphenyl (CAS No. 1361752-22-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As new synthetic methods and application areas continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.